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Compound of Interest

Compound Name: Einecs 288-357-0

Cat. No.: B15178542

Disclaimer: The provided Einecs number 288-357-0 is not directly associated with a single,
commonly used laboratory chemical in the search results. One source indicates it may refer to
"succinic acid, compound with 2-(methylamino)ethanol (1:1)"[1]. However, based on the context
of providing comprehensive safety information for laboratory and drug development
professionals, it is highly probable that the intended substance is Diisononyl phthalate (DINP),
a widely used plasticizer with the CAS number 28553-12-0 and EC number 249-079-5[2][3][4]
[5]. This guide pertains to the safe handling of Diisononyl phthalate (DINP).

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for laboratory personnel, researchers, and
scientists engaged in the handling of Diisononyl phthalate (DINP).

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety
when handling DINP. The following table summarizes the recommended PPE.
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Protection Type

Specification

Standard

Hand Protection

Nitrile rubber gloves. Regularly
inspect gloves for any signs of
degradation or puncture.
Dispose of contaminated

gloves after use.[6]

BS EN ISO 374[6]

Eye and Face Protection

Tight-fitting safety goggles or a
face shield should be worn to

prevent splashes.[6][7]

BS EN ISO 16321-
1:2022/A1:2025[6]

Skin Protection

Cotton protective clothing that
covers the entire foot. For
higher exposure risk, chemical-
resistant clothing and boots

are recommended.[6]

BS EN ISO
20345:2022+A1:2024[6]

Respiratory Protection

In case of insufficient
ventilation or potential for
aerosol generation, a suitable
respiratory mask with an A2-P2

filter is necessary.[6][7]

BS EN 136, BS EN 14387[6]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to maintaining a safe

laboratory environment.

Handling:

Avoid direct contact with skin, eyes, and clothing.[6][8]

Do not eat, drink, or smoke in the designated work area.[6]

Wash hands thoroughly after handling the substance.[9]

Work in a well-ventilated area, preferably under a chemical fume hood.[8]
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e Use good personal hygiene practices.[6]

Storage:

Store in a cool, dry, and well-ventilated place.[6][8]

Keep containers tightly closed.[6][10]

Store away from oxidizing substances.[6]

Protect from light.[6]

Toxicity Data

The following table summarizes key toxicity data for DINP.

Toxicity Metric Value Species
Oral LD50 >10,000 mg/kg Rat[10]
Dermal LD50 >3,160 mg/kg Rabbit[7]
Inhalation LC50 >4.4 mg/L (4h) Rat[7]

New Zealand Workplace

5 mg/m3 N/A[7]
Exposure Standard (TWA)

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%; TWA: Time-Weighted Average

Operational Plans

The following diagrams illustrate the standard operational workflows for handling and disposing
of DINP in a laboratory setting.
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Handling Diisononyl Phthalate (DINP) Workflow
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Caption: Workflow for the safe handling of DINP in a laboratory setting.
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Disposal Plan for Diisononyl Phthalate (DINP)

Waste Collection

Collect Liquid Waste in a Labeled, Sealed Container Collect Contaminated Solids (e.g., gloves, wipes) Separately|

\:emporary Storag/

Store Waste in a Designated Hazardous Waste Area

Final Disposal
A

Arrange for Disposal by a Licensed Hazardous Waste Contractor

Follow all Local and National Regulations

Click to download full resolution via product page
Caption: Step-by-step plan for the proper disposal of DINP waste.

Disposal Plan

Proper disposal of DINP and any contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all liquid waste containing DINP in a clearly labeled, sealed, and chemically
compatible container.[8][9]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15178542?utm_src=pdf-body-img
https://www.aglayne.com/wp-content/uploads/2020/10/Diisononyl-phthalate-DINP-SDS.pdf
https://www.solventsandpetroleum.com/uploads/6/0/3/7/60372849/diisononyl_phthalate--sps.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Contaminated solid waste, such as gloves, absorbent materials, and empty containers,
should be collected in a separate, labeled container.[9]

o Storage:
o Store waste containers in a designated, well-ventilated hazardous waste storage area.
» Disposal:
o Dispose of all DINP waste through a licensed hazardous waste disposal service.[11][12]
o Do not dispose of DINP down the drain or in general waste.[9][10]
o Follow all local, state, and federal regulations for hazardous waste disposal.[10]

By adhering to these guidelines, researchers and laboratory professionals can significantly
mitigate the risks associated with handling Diisononyl phthalate, ensuring a safer working
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for Diisononyl
Phthalate (DINP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15178542#personal-protective-equipment-for-
handling-einecs-288-357-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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